Cas no 78647-50-4 (5'-N-ETHYLCARBOXAMIDO- ADENOSINE)

5'-N-ETHYLCARBOXAMIDO- ADENOSINE structure
78647-50-4 structure
Product Name:5'-N-ETHYLCARBOXAMIDO- ADENOSINE
CAS No:78647-50-4
MF:C12H16N6O4
MW:308.293241500854
CID:874761
PubChem ID:6610317
Update Time:2025-04-19

5'-N-ETHYLCARBOXAMIDO- ADENOSINE Chemical and Physical Properties

Names and Identifiers

    • 5'-N-ETHYLCARBOXAMIDO- ADENOSINE
    • 5'-N-ETHYLCARBOXAMIDOADENOSINE
    • 78647-50-4
    • (2R,3R,4S,5S)-5-(6-amino-9H-purin-9-yl)-N-ethyl-3,4-dihydroxyoxolane-2-carboxamide
    • KBio3_000460
    • Bio2_000230
    • (2R,3R,4S,5S)-5-(6-Amino-9H-purin-9-yl)-N-ethyl-3,4-dihydroxytetrahydrofuran-2-carboxamide
    • KBioGR_000230
    • Bio2_000710
    • KBio2_005366
    • KBio3_000459
    • HMS1361L12
    • IDI1_033980
    • KBio2_002798
    • (2R,3R,4S,5S)-5-(6-aminopurin-9-yl)-N-ethyl-3,4-dihydroxyoxolane-2-carboxamide
    • KBioSS_000230
    • KBio2_000230
    • Inchi: 1S/C12H16N6O4/c1-2-14-11(21)8-6(19)7(20)12(22-8)18-4-17-5-9(13)15-3-16-10(5)18/h3-4,6-8,12,19-20H,2H2,1H3,(H,14,21)(H2,13,15,16)/t6-,7+,8-,12+/m1/s1
    • InChI Key: JADDQZYHOWSFJD-ZWADGADFSA-N
    • SMILES: O1[C@@H](C(NCC)=O)[C@@H]([C@@H]([C@H]1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

  • Exact Mass: 308.12330301g/mol
  • Monoisotopic Mass: 308.12330301g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 148Ų

5'-N-ETHYLCARBOXAMIDO- ADENOSINE Security Information

  • Hazard Category Code: 28
  • Safety Instruction: 22-26-36-45
  • Hazardous Material Identification: T+
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent